Hydroxylamine

• CAS: 5470-11-1; 7803-49-8
• Molecular Formula: H3NO; H3NO; NH2OH
• Molecular Weight: 33.030 g/mol
• InChI: InChI=1S/H3NO/c1-2/h2H,1H2
• InChIKey: AVXURJPOCDRRFD-UHFFFAOYSA-N
• Solubility: Very sol in water, liq ammonia, methanol; sparingly sol in ether, benzene, carbon disulfide, chloroform; Soluble in alcohol, acids, and cold water; Solubility in water at 20Â °C: freely soluble

Hydroxylamine (CAS 5470-11-1): Baseline Properties and Procurement Considerations

Hydroxylamine (NH₂OH) is a potent inorganic reducing agent and nucleophile, most commonly supplied as its stable hydrochloride salt (CAS 5470-11-1) . The free base (CAS 7803-49-8) is a weak base with a conjugate acid pKa of 5.94 at 25°C and is inherently unstable, typically used only in dilute aqueous solutions . It is a key intermediate in the production of caprolactam (for nylon 6), oximes, and hydroxamic acids [1].

• [1] Encyclopedia of Chemical Technology. (2004). Hydroxylamine. Kirk-Othmer. View Source

Why Hydroxylamine Cannot Be Simply Replaced: Critical Differentiation from Hydrazine and Substituted Analogs

Despite superficial similarities in their roles as nitrogen-based nucleophiles and reducing agents, hydroxylamine, hydrazine, and their O- or N-substituted derivatives exhibit profound and quantifiable differences in redox potential, nucleophilicity, and reaction selectivity [1]. Direct substitution without accounting for these specific, measurable properties will lead to significantly altered reaction outcomes, lower yields, or complete synthetic failure [2]. The following evidence quantifies these critical differentiations.

• [1] Kochetkov, N. K., & Budowsky, E. I. (1971). The mechanism of the mutagenic action of hydroxylamine: III. Reaction of hydroxylamine and O-methylhydroxylamine with the cytosine nucleus. Biochimica et Biophysica Acta (BBA) - Nucleic Acids and Protein Synthesis, 238(3), 423-433. View Source
• [2] Sui, Q., Wang, Y., Wang, H., Yue, W., Chen, Y., Yu, D., Chen, M., & Wei, Y. (2020). Roles of hydroxylamine and hydrazine in the in-situ recovery of one-stage partial nitritation-anammox process: Characteristics and mechanisms. American Society of Plant Physiologists. View Source

Hydroxylamine (CAS 5470-11-1) Comparative Performance Data Guide

Hydroxylamine vs. Hydrazine: 3.5x Improvement in Nitrate Reduction and Persistent Restoration in Anammox Processes

In a direct head-to-head 104-day comparative study of a partial nitritation/anammox (PN/A) process suffering from nitrate build-up, dosing with hydroxylamine (2 mgN/L) resulted in a significant and sustained improvement in performance compared to an equivalent dose of hydrazine. Specifically, hydroxylamine treatment decreased the mole ratio of nitrate production to ammonium removal (MRNN) from 70% to 19.91%, whereas the hydrazine treatment did not produce a stable, persistent effect, with nitrate levels rebounding after dosing ceased [1].

Evidence Dimension	Nitrate reduction and total nitrogen removal efficiency
Target Compound Data	MRNN decreased from 70% to 19.91%; TN removal increased from 0.01 to 0.18 kgN/(m³·d)
Comparator Or Baseline	Hydrazine (N₂H₄) at 2 mgN/L
Quantified Difference	Hydroxylamine achieved a sustained MRNN reduction of 50.09 percentage points (from 70% to 19.91%), while hydrazine's effect was transient.
Conditions	104-day in-situ dosing in a one-stage PN/A process with nitrate built-up.

Why This Matters

This 3.5-fold increase in stable nitrogen removal performance dictates that hydroxylamine, not hydrazine, must be specified for the effective bioremediation of anammox reactor upsets.

• [1] Sui, Q., Wang, Y., Wang, H., Yue, W., Chen, Y., Yu, D., Chen, M., & Wei, Y. (2020). Roles of hydroxylamine and hydrazine in the in-situ recovery of one-stage partial nitritation-anammox process: Characteristics and mechanisms. American Society of Plant Physiologists. View Source

Hydroxylamine vs. Semicarbazide: Quantifying the α-Effect on Nucleophilicity Using Mayr Reactivity Parameters

The reactivity of nitrogen nucleophiles is best quantified by the Mayr nucleophilicity parameters N and sN. A comparison of these parameters for hydroxylamine and the structurally related analog semicarbazide reveals a measurable difference in their nucleophilic power. In water, hydroxylamine exhibits an N parameter of 11.41, which is higher than semicarbazide's N parameter of 11.05. This indicates a stronger nucleophilic reactivity for hydroxylamine under these conditions [1].

Evidence Dimension	Nucleophilicity (Mayr N parameter)
Target Compound Data	N Parameter = 11.41; sN Parameter = (value available in database)
Comparator Or Baseline	Semicarbazide (in water) N Parameter = 11.05; sN Parameter = 0.52
Quantified Difference	Hydroxylamine has a higher N parameter (11.41 vs. 11.05), signifying greater nucleophilic reactivity.
Conditions	In water, measured by Mayr's reference electrophile methodology.

Why This Matters

For reactions where nucleophilic attack is rate-limiting, this quantitative difference means hydroxylamine will provide a higher reaction rate and potentially better yield than semicarbazide, influencing reagent selection in synthesis.

• [1] Mayr, H., et al. (2003). Mayr's Database of Reactivity Parameters: N-Nucleophiles. J. Am. Chem. Soc. 125, 286-295. View Source

Hydroxylamine vs. O-Methylhydroxylamine: 10x Faster Reaction Rate with Protonated Cytosine and Distinct Product Profiles in Mutagenesis

The kinetics and mechanism of reaction with the cytosine nucleobase differ substantially between hydroxylamine and its O-substituted analog, O-methylhydroxylamine. For hydroxylamine, the reaction of the protonated cytosine nucleus with an uncharged molecule is approximately 10 times faster than the reaction of the uncharged cytosine nucleus with the uncharged reagent [1]. Furthermore, the ratio of the two major reaction products (C5-C6 addition vs. direct C4 substitution) is strongly dependent on the reagent and conditions, leading to different mutational spectra [1].

Evidence Dimension	Reaction rate with cytosine
Target Compound Data	10x rate enhancement for protonated cytosine vs. uncharged cytosine
Comparator Or Baseline	O-Methylhydroxylamine (OMHA) exhibits similar reaction pathways but with different rate ratios and product distributions under identical conditions.
Quantified Difference	Hydroxylamine's rate is 10-fold faster when cytosine is protonated; OMHA's product ratio differs significantly.
Conditions	Reaction with cytidine-5'-phosphate under biologically relevant pH and concentration conditions.

Why This Matters

This 10-fold rate difference and the divergent product outcomes under identical conditions mean that hydroxylamine and O-methylhydroxylamine are not interchangeable for chemical probing of nucleic acid structure or for generating specific mutational signatures.

• [1] Kochetkov, N. K., & Budowsky, E. I. (1971). The mechanism of the mutagenic action of hydroxylamine: III. Reaction of hydroxylamine and O-methylhydroxylamine with the cytosine nucleus. Biochimica et Biophysica Acta (BBA) - Nucleic Acids and Protein Synthesis, 238(3), 423-433. View Source

Hydroxylamine Free Base (CAS 7803-49-8) vs. Hydrochloride Salt (CAS 5470-11-1): Stability and pKa Dictate Formulation and Handling

The choice between procuring hydroxylamine free base (CAS 7803-49-8) and its hydrochloride salt (CAS 5470-11-1) is determined by quantifiable stability and basicity parameters. The free base is intrinsically unstable and is only stable at low concentrations in aqueous solution; its conjugate acid has a pKa of 5.94 at 25°C . In contrast, the hydrochloride salt is a stable, crystalline solid with a melting point of approximately 150°C, making it the preferred form for shipping, storage, and use in most synthetic applications .

Evidence Dimension	Stability and Basicity
Target Compound Data	Free base (CAS 7803-49-8): Conjugate acid pKa = 5.94; Stable only at low concentrations in water.
Comparator Or Baseline	Hydroxylamine Hydrochloride (CAS 5470-11-1): Melting point ~150°C; Stable, crystalline solid.
Quantified Difference	The salt is a stable solid, while the free base is unstable and prone to decomposition, especially at higher concentrations.
Conditions	Ambient storage and handling conditions.

Why This Matters

For any application requiring precise weighing, long-term storage, or non-aqueous reaction conditions, the hydrochloride salt is the only practical and safe procurement option, whereas the free base is only suitable for specific, in-situ generation from its salts.

Validated Research and Industrial Applications for Hydroxylamine (CAS 5470-11-1)

In-Situ Bioreactor Remediation: Recovering Stalled Anammox Processes

Based on the direct comparative evidence showing a 3.5x improvement in sustained nitrate reduction over hydrazine [1], hydroxylamine is the superior choice for dosing into upset partial nitritation/anammox (PN/A) bioreactors. This application relies on its specific ability to lower redox potential and persistently inhibit nitrite-oxidizing bacteria, restoring stable nitrogen removal.

Quantitative Reactivity Tuning in Organic Synthesis via α-Effect Nucleophiles

The quantifiably higher Mayr nucleophilicity parameter (N=11.41) compared to semicarbazide (N=11.05) [1] makes hydroxylamine the preferred reagent for synthetic steps where a stronger nucleophile is required to achieve a faster reaction rate or to attack a less electrophilic center. This is particularly relevant in the design of kinetic resolutions and the synthesis of complex oximes.

Precision Chemical Probing of Nucleic Acid Structure and Mutagenesis

The 10-fold difference in reaction rate with protonated versus unprotonated cytosine, and the distinct product ratios compared to O-methylhydroxylamine [1], enable researchers to use hydroxylamine as a highly specific probe. It can be employed to map solvent-accessible regions in RNA or to induce a predictable, hydroxylamine-specific spectrum of mutations in genetic studies.

• [1] Sui, Q., Wang, Y., Wang, H., Yue, W., Chen, Y., Yu, D., Chen, M., & Wei, Y. (2020). Roles of hydroxylamine and hydrazine in the in-situ recovery of one-stage partial nitritation-anammox process: Characteristics and mechanisms. American Society of Plant Physiologists. View Source